Phenolphthalein glucuronide Phenolphthalein glucuronide Phenolphthalein β-D-Glucuronide is a commonly used glucuronide conjugate for β-glucuronidase measurements. Highly water-soluble.

Brand Name: Vulcanchem
CAS No.: 15265-26-6
VCID: VC21147598
InChI: InChI=1S/C26H22O10/c27-15-9-5-13(6-10-15)26(18-4-2-1-3-17(18)24(33)36-26)14-7-11-16(12-8-14)34-25-21(30)19(28)20(29)22(35-25)23(31)32/h1-12,19-22,25,27-30H,(H,31,32)/t19-,20-,21+,22-,25+,26?/m0/s1
SMILES: C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula: C26H22O10
Molecular Weight: 494.4 g/mol

Phenolphthalein glucuronide

CAS No.: 15265-26-6

Cat. No.: VC21147598

Molecular Formula: C26H22O10

Molecular Weight: 494.4 g/mol

* For research use only. Not for human or veterinary use.

Phenolphthalein glucuronide - 15265-26-6

Specification

Description Phenolphthalein β-D-Glucuronide is a commonly used glucuronide conjugate for β-glucuronidase measurements. Highly water-soluble.

CAS No. 15265-26-6
Molecular Formula C26H22O10
Molecular Weight 494.4 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[1-(4-hydroxyphenyl)-3-oxo-2-benzofuran-1-yl]phenoxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C26H22O10/c27-15-9-5-13(6-10-15)26(18-4-2-1-3-17(18)24(33)36-26)14-7-11-16(12-8-14)34-25-21(30)19(28)20(29)22(35-25)23(31)32/h1-12,19-22,25,27-30H,(H,31,32)/t19-,20-,21+,22-,25+,26?/m0/s1
Standard InChI Key FXJYOZKDDSONLX-XADSOVDISA-N
Isomeric SMILES C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O
SMILES C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O

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